Cas no 83559-36-8 (4H-1,3-Dioxin-4-one, 2,2-diethyl-6-methyl-)

• Product Name: 4H-1,3-Dioxin-4-one, 2,2-diethyl-6-methyl-
• CAS No: 83559-36-8
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 2804494
• PubChem ID: 10749672
• Update Time: 2025-04-21

4H-1,3-Dioxin-4-one, 2,2-diethyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

• DTXSID80444286
• 4H-1,3-Dioxin-4-one, 2,2-diethyl-6-methyl-
• 83559-36-8

• Inchi： 1S/C9H14O3/c1-4-9(5-2)11-7(3)6-8(10)12-9/h6H,4-5H2,1-3H3
• InChI Key： KUPZUTHZWNAXOV-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=O)OC1(CC)CC

Computed Properties

• Exact Mass: 170.094294304Da
• Monoisotopic Mass: 170.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5Ų